Cas no 852180-47-3 (1-Boc-4-(4-Aminomethylphenyl)piperazine)

1-Boc-4-(4-Aminomethylphenyl)piperazine structure

852180-47-3 structure

Product Name:1-Boc-4-(4-Aminomethylphenyl)piperazine

CAS No:852180-47-3

MF:C₁₆H₂₅N₃O₂

MW:291.388603925705

MDL:MFCD03791213

CID:719653

PubChem ID:2763841

Update Time:2024-10-26

1-Boc-4-(4-Aminomethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate
- 1-Boc-4-(4-Aminomethylphenyl)piperazine
- 1-(4-aminomethyl-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylicacid, 4-[4-(aminomethyl)phenyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-[4-(aminomethyl)phenyl]piperazine-1-carboxylate
- tert-Butyl 4-[4-(aminomethyl)phenyl]tetrahydro-1(2h)-pyrazinecarboxylate
- 1,1-Dimethylethyl 4-[4-(aminomethyl)phenyl]-1-piperazinecarboxylate (ACI)
- 4-(4-Aminomethylphenyl)piperazine-1-carboxylic acid tert-butyl ester
- 4-(4-Boc-Piperazino)benzylamine
- tert-Butyl 4-[4-(aminomethyl)phenyl]tetrahydro-1(2H)pyrazinecarboxylate
- TTXMFUXVXBAVIP-UHFFFAOYSA-N
- EN300-4346650
- SY005456
- SCHEMBL1019005
- 4-(4-aminomethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
- MFCD03791213
- TERT-BUTYL 4-(4-(AMINOMETHYL)PHENYL) PIPERAZINE-1-CARBOXYLATE
- AKOS005070341
- DTXSID00377163
- CS-0213425
- J-524667
- AB16187
- AB3303
- tert-Butyl 4-[4-(aminomethyl)phenyl]tetrahydro-1(2H)-pyrazinecarboxylate, AldrichCPR
- AC-7272
- DB-012774
- 3W-0305
- 1-Boc-4-(4-aminomethyl-phenyl)-piperazine
- 852180-47-3
- MDL： MFCD03791213
- Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)14-6-4-13(12-17)5-7-14/h4-7H,8-12,17H2,1-3H3
- InChI Key： TTXMFUXVXBAVIP-UHFFFAOYSA-N
- SMILES： O=C(N1CCN(C2C=CC(CN)=CC=2)CC1)OC(C)(C)C

Computed Properties

Exact Mass: 291.19500
Monoisotopic Mass: 291.195
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.8A^2
XLogP3: 1.6

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: 95-96°C
Boiling Point: 441.0±45.0 °C at 760 mmHg
Flash Point: 220.5℃
Refractive Index: 1.553
PSA: 58.80000
LogP: 2.90560
Vapor Pressure: No data available

1-Boc-4-(4-Aminomethylphenyl)piperazine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38-25
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38
Storage Condition：Store at 4 ° C, -4 ° C is better

1-Boc-4-(4-Aminomethylphenyl)piperazine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-4-(4-Aminomethylphenyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM117503-5g	tert-butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate	852180-47-3	97%	5g	$265	2021-08-06
Chemenu	CM117503-10g	tert-butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate	852180-47-3	97%	10g	$398	2021-08-06
Chemenu	CM117503-25g	tert-butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate	852180-47-3	97%	25g	$732	2021-08-06
TRC	B619670-50mg	1-Boc-4-(4-Aminomethylphenyl)piperazine	852180-47-3		50mg	$ 50.00	2022-06-07
TRC	B619670-100mg	1-Boc-4-(4-Aminomethylphenyl)piperazine	852180-47-3		100mg	$ 65.00	2022-06-07
TRC	B619670-500mg	1-Boc-4-(4-Aminomethylphenyl)piperazine	852180-47-3		500mg	$ 115.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D853166-1g	1-Boc-4-(4-Aminomethylphenyl)piperazine	852180-47-3	≥95%	1g	￥1,043.10	2022-01-10
Apollo Scientific	OR9186-1g	4-[(Aminomethyl)phenyl]piperazine, N1-BOC protected	852180-47-3	95+%	1g	£154.00	2025-02-21
Chemenu	CM117503-250mg	tert-butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate	852180-47-3	97%	250mg	$***	2023-05-29
Chemenu	CM117503-1g	tert-butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate	852180-47-3	97%	1g	$***	2023-05-29

1-Boc-4-(4-Aminomethylphenyl)piperazine Production Method

Production Method 1

186650-98-6

852180-47-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol ; 4 h, rt

Reference

Synthesis and structure-activity studies of side chain analogues of the anti-tubercular agent, Q203

Kang, Sunhee; Kim, Young Mi; Kim, Ryang Yeo; Seo, Min Jung; No, Zaesung; et al, European Journal of Medicinal Chemistry, 2017, 125, 807-815

1-Boc-4-(4-Aminomethylphenyl)piperazine Raw materials

1-Boc-4-(4-cyanophenyl)piperazine

1-Boc-4-(4-Aminomethylphenyl)piperazine Preparation Products

1-Boc-4-(4-Aminomethylphenyl)piperazine (852180-47-3)

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Cas no 852180-47-3 (1-Boc-4-(4-Aminomethylphenyl)piperazine)

1-Boc-4-(4-Aminomethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Boc-4-(4-Aminomethylphenyl)piperazine Security Information

1-Boc-4-(4-Aminomethylphenyl)piperazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Boc-4-(4-Aminomethylphenyl)piperazine Pricemore >>

1-Boc-4-(4-Aminomethylphenyl)piperazine Production Method

Production Method 1

1-Boc-4-(4-Aminomethylphenyl)piperazine Raw materials

1-Boc-4-(4-Aminomethylphenyl)piperazine Preparation Products

1-Boc-4-(4-Aminomethylphenyl)piperazine Related Literature

Related Categories

852180-47-3 (1-Boc-4-(4-Aminomethylphenyl)piperazine) Related Products